Cas no 2172040-20-7 (2-2-(methylsulfanyl)ethyloxolane-2-carbaldehyde)

• Product Name: 2-2-(methylsulfanyl)ethyloxolane-2-carbaldehyde
• CAS No: 2172040-20-7
• MF: C₈H₁₄O₂S
• MW: 174.260561466217
• CID: 6440661
• PubChem ID: 165602191
• Update Time: 2025-05-20

2-2-(methylsulfanyl)ethyloxolane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-2-(methylsulfanyl)ethyloxolane-2-carbaldehyde
• EN300-1623675
• 2-[2-(methylsulfanyl)ethyl]oxolane-2-carbaldehyde
• 2172040-20-7

• Inchi： 1S/C8H14O2S/c1-11-6-4-8(7-9)3-2-5-10-8/h7H,2-6H2,1H3
• InChI Key： GSFUVQKZWSRHAP-UHFFFAOYSA-N
• SMILES： S(C)CCC1(C=O)CCCO1

Computed Properties

• Exact Mass: 174.07145086g/mol
• Monoisotopic Mass: 174.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.6Ų

Additional information on 2-2-(methylsulfanyl)ethyloxolane-2-carbaldehyde

Research Brief on 2-2-(methylsulfanyl)ethyloxolane-2-carbaldehyde (CAS: 2172040-20-7) in Chemical Biology and Pharmaceutical Applications

The compound 2-2-(methylsulfanyl)ethyloxolane-2-carbaldehyde (CAS: 2172040-20-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 2-2-(methylsulfanyl)ethyloxolane-2-carbaldehyde as a versatile intermediate in the synthesis of bioactive molecules. Its structure, featuring a thioether-linked oxolane ring and an aldehyde functional group, makes it a valuable scaffold for the development of novel inhibitors and modulators of biological targets. Researchers have successfully utilized this compound in the synthesis of potential antiviral and anticancer agents, leveraging its reactivity to form Schiff bases and other derivatives.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a key building block in the design of small-molecule inhibitors targeting viral proteases. The study demonstrated that derivatives of 2-2-(methylsulfanyl)ethyloxolane-2-carbaldehyde exhibited potent inhibitory activity against SARS-CoV-2 main protease (Mpro), with IC50 values in the low micromolar range. This finding underscores its potential as a starting point for the development of broad-spectrum antiviral therapeutics.

Another significant application of this compound lies in its role as a precursor for the synthesis of heterocyclic compounds with anti-inflammatory properties. A recent publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of thiazolidinone derivatives using 2-2-(methylsulfanyl)ethyloxolane-2-carbaldehyde as the starting material. These derivatives showed promising COX-2 selective inhibition, suggesting their potential as safer alternatives to traditional NSAIDs.

From a mechanistic perspective, computational studies have provided insights into the molecular interactions of 2-2-(methylsulfanyl)ethyloxolane-2-carbaldehyde derivatives with their biological targets. Molecular docking simulations revealed that the oxolane ring and thioether moiety contribute significantly to binding affinity, while the aldehyde group serves as a crucial pharmacophore for covalent inhibition in some cases. These findings are guiding rational drug design efforts centered around this scaffold.

The pharmaceutical industry has shown growing interest in this compound, with several patent applications filed in 2022-2023 covering its use in various therapeutic areas. Notably, one patent application describes its incorporation into PROTAC (proteolysis targeting chimera) molecules for targeted protein degradation, highlighting its versatility in modern drug discovery platforms.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Current research efforts are focused on addressing issues related to metabolic stability and bioavailability through structural modifications. Recent advances in prodrug strategies and formulation technologies are expected to enhance the clinical translation potential of compounds derived from 2-2-(methylsulfanyl)ethyloxolane-2-carbaldehyde.

In conclusion, 2-2-(methylsulfanyl)ethyloxolane-2-carbaldehyde (CAS: 2172040-20-7) represents a valuable chemical entity with diverse applications in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a promising scaffold for the development of novel therapeutic agents. Ongoing research continues to explore its full potential, particularly in areas of unmet medical need such as antiviral therapy and targeted cancer treatment.